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Compound of Interest

Compound Name:
3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

Cat. No.: B1275923 Get Quote

An in-depth analysis of "3-Allyl-5-ethoxy-4-methoxybenzaldehyde" reveals a likely ambiguity

in the chemical nomenclature as this specific compound is not readily found in scientific

literature. However, a closely related compound, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, has

been identified, alongside other structurally similar molecules. This technical guide provides a

summary of the available data for these related compounds, targeting researchers, scientists,

and professionals in drug development.

Compound Identification and Properties
Due to the limited information on the exact requested compound, this guide focuses on the

most plausible alternative, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, and related structures for

which data is available.

Chemical Data Summary
The following tables summarize the molecular formula, molecular weight, and other key

identifiers for the relevant compounds.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

3-Allyl-4-ethoxy-5-

methoxybenzaldehyde
C13H16O3 220.3 872183-27-2

3-Allyl-4-hydroxy-5-

methoxybenzaldehyde
C11H12O3 192.21 20240-58-8[1][2]

3-Ethoxy-4-

methoxybenzaldehyde
C10H12O3 180.20

1131-52-8[3][4][5][6]

[7]

Note: There is a discrepancy in the literature for 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, with

one source citing the molecular formula as C12H14O3. However, C13H16O3 is the more likely

formula based on the compound's structure.

Experimental Protocols
Detailed experimental protocols for the synthesis of the target compound are not available.

However, synthesis methods for structurally related compounds have been documented.

Synthesis of 3-Allyl-4-hydroxy-5-methoxybenzaldehyde
A synthesis method for 3-allyl-4-hydroxy-5-methoxybenzaldehyde has been described involving

a microwave-assisted Claisen rearrangement of 4-allyloxy-3-methoxybenzaldehyde.[2]

Experimental Workflow: Synthesis of 3-Allyl-4-hydroxy-5-methoxybenzaldehyde

Reaction Setup Microwave Reaction Workup and Extraction
Purification

4-allyloxy-3-methoxybenzaldehyde
in N-methylpyrrolidone (NMP)

Microwave Irradiation
(200 °C, 3 hours)

Reactant Dilute with waterCrude Mixture Extract with
dichloromethane

Wash with saturated
NaCl solution

Dry with anhydrous
sodium sulfate Evaporate solvent Column Chromatography

(petroleum ether-ethyl acetate)
Crude Product 3-allyl-4-hydroxy-5-

methoxybenzaldehyde
(White solid, 92% yield)

Purified
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Caption: Workflow for the synthesis of 3-allyl-4-hydroxy-5-methoxybenzaldehyde.

Synthesis of 3-Ethoxy-4-methoxybenzaldehyde
A common method for the synthesis of 3-ethoxy-4-methoxybenzaldehyde is through the

Williamson ether synthesis.

Experimental Protocol: To a solution of 3-hydroxy-4-methoxybenzaldehyde (isovanillin) in

ethanol, a solution of potassium hydroxide in water is added.[8] The mixture is heated to reflux,

and ethyl bromide is added slowly.[8] The reaction is continued overnight, during which a solid

precipitates.[8] After removing the excess ethyl bromide and solvent, the residue is partitioned

between water and chloroform. The organic layer is dried and evaporated to yield the product,

which can be further purified by crystallization from ethanol.[8] A patent also describes a similar

synthesis using a phase transfer catalyst.[9]

Biological Activity and Signaling Pathways
Currently, there is no available information in the searched literature regarding the biological

activity or associated signaling pathways for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde or the

closely related 3-Allyl-4-ethoxy-5-methoxybenzaldehyde. Research into the biological effects of

these specific compounds appears to be limited.

In contrast, the broader class of benzaldehyde derivatives has been investigated for various

applications. For instance, 3-Ethoxy-4-methoxybenzaldehyde is used as a pharmaceutical

intermediate and in the synthesis of compounds investigated for neuroinflammatory diseases.

[6][10] Phenolic ethers, a class to which these compounds belong, have applications as

pesticides, herbicides, and fungicides.[11]

Due to the absence of specific data on signaling pathways for the requested compound, a

corresponding diagram cannot be generated. Further research would be required to elucidate

the biological roles and mechanisms of action of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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